Cas no 1310381-52-2 (rel-tert-Butyl (3aR,7S,7aS)-7-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate)

rel-tert-Butyl (3aR,7S,7aS)-7-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate structure
1310381-52-2 structure
Product Name:rel-tert-Butyl (3aR,7S,7aS)-7-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate
CAS No:1310381-52-2
MF:C12H22N2O3
MW:242.314683437347
CID:4582840
Update Time:2023-08-10

rel-tert-Butyl (3aR,7S,7aS)-7-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rel-tert-Butyl (3aR,7S,7aS)-7-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate
    • Pyrano[3,4-c]pyrrole-2(3H)-carboxylic acid, 7-aminohexahydro-, 1,1-dimethylethyl ester, (3aR,7S,7aS)-
    • Inchi: 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-4-8-6-16-7-10(13)9(8)5-14/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m1/s1
    • InChI Key: UUSIZBLENLFLQH-OPRDCNLKSA-N
    • SMILES: O1C[C@H]([C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]2C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • XLogP3: 0.2
  • Topological Polar Surface Area: 64.8
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